Cas no 2229377-55-1 (4-Bromo-3-(2,2-difluoro-1-hydroxyethyl)benzonitrile)

• Product Name: 4-Bromo-3-(2,2-difluoro-1-hydroxyethyl)benzonitrile
• CAS No: 2229377-55-1
• MF: C₉H₆BrF₂NO
• MW: 262.050848484039
• CID: 5807923
• PubChem ID: 165647418
• Update Time: 2025-10-28

4-Bromo-3-(2,2-difluoro-1-hydroxyethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(2,2-difluoro-1-hydroxyethyl)benzonitrile
• 2229377-55-1
• EN300-1970441

• Inchi： 1S/C9H6BrF2NO/c10-7-2-1-5(4-13)3-6(7)8(14)9(11)12/h1-3,8-9,14H
• InChI Key： VNFZXNMWAQPYRI-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(C=1)C#N)Br)(O)C(F)F

Computed Properties

• Exact Mass: 260.96008g/mol
• Monoisotopic Mass: 260.96008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44Ų

Additional information on 4-Bromo-3-(2,2-difluoro-1-hydroxyethyl)benzonitrile

Introduction to 4-Bromo-3-(2,2-difluoro-1-hydroxyethyl)benzonitrile (CAS No. 2229377-55-1)

4-Bromo-3-(2,2-difluoro-1-hydroxyethyl)benzonitrile, with the CAS number 2229377-55-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, a difluoro-hydroxyethyl group, and a benzonitrile moiety. These functional groups contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The synthesis of 4-Bromo-3-(2,2-difluoro-1-hydroxyethyl)benzonitrile involves several sophisticated chemical reactions, highlighting the complexity and precision required in modern organic synthesis. The bromo substituent can be introduced via electrophilic aromatic substitution or through a bromination reaction, while the difluoro-hydroxyethyl group is typically added through a series of organometallic reactions and subsequent hydroxylation steps. The benzonitrile moiety is often formed by a cyano group introduction, which can be achieved through various cyanation reactions.

Recent studies have focused on the biological activities and potential therapeutic applications of 4-Bromo-3-(2,2-difluoro-1-hydroxyethyl)benzonitrile. One notable area of research is its activity as a potential inhibitor of specific enzymes involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on certain kinases, which are key regulators of cell proliferation and survival. This finding suggests that 4-Bromo-3-(2,2-difluoro-1-hydroxyethyl)benzonitrile could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its anticancer potential, 4-Bromo-3-(2,2-difluoro-1-hydroxyethyl)benzonitrile has also shown promise in other therapeutic areas. Research conducted at the University of California, San Francisco (UCSF) demonstrated that this compound can modulate the activity of G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The ability to selectively modulate GPCRs makes 4-Bromo-3-(2,2-difluoro-1-hydroxyethyl)benzonitrile an attractive candidate for further investigation in these fields.

The pharmacokinetic properties of 4-Bromo-3-(2,2-difluoro-1-hydroxyethyl)benzonitrile have also been studied extensively. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Specifically, it exhibits good oral bioavailability and low toxicity in preclinical models, suggesting that it may be suitable for further development into clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While no clinical trials have yet been initiated for 4-Bromo-3-(2,2-difluoro-1-hydroxyethyl)benzonitrile, preclinical studies have provided strong evidence supporting its potential therapeutic benefits. These studies have laid the groundwork for future clinical investigations and have generated significant interest from both academic researchers and pharmaceutical companies.

In conclusion, 4-Bromo-3-(2,2-difluoro-1-hydroxyethyl)benzonitrile (CAS No. 2229377-55-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.